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Compound of Interest

Compound Name: Dichloroacetonitrile

Cat. No.: B150184 Get Quote

Dichloroacetonitrile: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties of dichloroacetonitrile (DCAN). The information is curated for researchers,

scientists, and professionals in drug development, with a focus on delivering precise data,

detailed experimental protocols, and clear visual representations of its biological interactions.

Chemical and Physical Properties
Dichloroacetonitrile is a colorless liquid with the molecular formula C₂HCl₂N.[1] It is a

halogenated nitrile that serves as a versatile chemical intermediate in various synthetic

processes.[1] The following tables summarize its key quantitative properties.
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Property Value Reference(s)

Molecular Weight 109.94 g/mol [1]

Boiling Point 110-112 °C [1]

Melting Point -94.8 °C [2]

Density 1.369 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.44 [1]

Vapor Pressure 21.7 mmHg at 25 °C [3]

Solubility
Soluble in methanol, alcohol,

and ether.
[1][3]

Chemical Properties
Property Description Reference(s)

Appearance
Colorless to light yellow/orange

liquid.
[3]

Stability

Generally stable under

recommended storage

conditions.

[1][3]

Reactivity

Incompatible with strong

oxidizing agents. Mixing with

strong oxidizing acids can lead

to violent reactions. Bases and

nitriles can produce hydrogen

cyanide. It can undergo

hydrolysis in acidic and basic

aqueous solutions.

[1][4]

Applications in Synthesis

Used as a reactant to prepare

chiral α, α-dichloro-β-

aminonitriles, α, α-dialkyl-

substituted nitriles, and

halogenated pyridines.

[5]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

dichloroacetonitrile.

¹H NMR Spectrum
A single peak is expected in the ¹H NMR spectrum of dichloroacetonitrile, corresponding to

the single proton. The chemical shift will be influenced by the adjacent electronegative chlorine

atoms and the nitrile group.

¹³C NMR Spectrum
The ¹³C NMR spectrum will show two distinct signals, one for the carbon atom of the nitrile

group and another for the dichlorinated carbon atom.

Infrared (IR) Spectrum
The IR spectrum of dichloroacetonitrile exhibits characteristic absorption bands. Key peaks

include a sharp band corresponding to the C≡N stretching vibration and bands associated with

C-Cl and C-H stretching.

Mass Spectrometry
The mass spectrum of dichloroacetonitrile shows a molecular ion peak corresponding to its

molecular weight, along with characteristic fragmentation patterns resulting from the loss of

chlorine and cyanide groups.

Experimental Protocols
Detailed methodologies for the synthesis and purification of dichloroacetonitrile are provided

below.

Synthesis of Dichloroacetonitrile
This method involves the reaction of cyanoacetic acid with N-chlorosuccinimide.[6]

Procedure:
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In a suitable reaction vessel, dissolve 63.8 g (0.75 mole) of cyanoacetic acid in 750 ml of

cold water.

With good mechanical stirring, add 200.3 g (1.5 moles) of N-chlorosuccinimide in portions

over a period of about 30 minutes.

Allow the reaction to proceed for an additional 30 minutes after the addition is complete.

The product, dichloroacetonitrile, will separate as an oil.

Extract the product with a suitable organic solvent (e.g., methylene chloride).

Wash the organic layer with a 5% sodium hydroxide solution and then with water.

Dry the organic layer over anhydrous sodium sulfate.

Purify the product by distillation. The fraction boiling at 110–112 °C is collected.

This synthesis route involves the reaction of tetrachloroethylene with ammonia under pressure.

[7]

Procedure:

In a high-pressure autoclave, combine 16.60 g (0.1 mol) of tetrachloroethylene and 33.20 ml

of dichloromethane.

Heat the mixture to 60 °C in a water bath.

Slowly introduce ammonia gas into the autoclave until a pressure of 2.70 MPa is reached.

Maintain the temperature and pressure with stirring for 4.0 hours.

After the reaction, cool the autoclave to 25 °C and vent the residual ammonia.

Transfer the reaction solution to a distillation apparatus.

Distill the mixture, collecting the fraction at 110-120 °C to obtain dichloroacetonitrile.
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Purification of Dichloroacetonitrile
Fractional distillation is the primary method for purifying dichloroacetonitrile.[6][7] For removal

of acidic impurities, a wash with a dilute base solution followed by water is recommended prior

to distillation.[6] Drying agents such as anhydrous sodium sulfate can be used to remove

residual water before the final distillation.

Biological Activity and Signaling Pathways
Dichloroacetonitrile is recognized as a disinfection byproduct in chlorinated water and has

been studied for its toxicological effects.[3] It is a direct-acting mutagen and has been shown to

induce DNA strand breaks in cultured human lymphoblastic cells.[4]

Induction of Oxidative Stress and Apoptosis
Dichloroacetonitrile induces cytotoxicity in cells through the generation of reactive oxygen

species (ROS), leading to oxidative stress.[3] This oxidative stress can, in turn, trigger a p53-

dependent apoptotic pathway. The increase in ROS and malondialdehyde, coupled with a

decrease in antioxidant capacity (e.g., glutathione, superoxide dismutase), are key indicators of

this process.[3] The activation of caspase-3 is a downstream event in this apoptotic cascade.[3]
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Dichloroacetonitrile-induced apoptosis pathway.

Experimental Workflow for Assessing Cytotoxicity
A typical workflow to investigate the cytotoxic effects of dichloroacetonitrile involves cell

culture, exposure to the compound, and subsequent assays to measure various endpoints.
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Workflow for studying dichloroacetonitrile cytotoxicity.

Safety and Handling
Dichloroacetonitrile is a combustible liquid and is corrosive.[1][3] It should be handled with

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.[8]

Work should be conducted in a well-ventilated area or under a chemical fume hood.[8] It is

incompatible with strong oxidizing agents.[1] Upon combustion, it can release toxic fumes of

chlorine, cyanides, and nitrogen oxides.[1]

Disclaimer: This document is intended for informational purposes only and does not constitute

professional advice. Always consult the relevant safety data sheets (SDS) and follow

established laboratory safety protocols when handling chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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